Cas no 2645417-08-7 (6-(methyl-d3)pyrimidin-2(1H)-one)

• Product Name: 6-(methyl-d3)pyrimidin-2(1H)-one
• CAS No: 2645417-08-7
• MF: C₅H₆N₂O
• MW: 113.132425785065
• CID: 6825878
• PubChem ID: 172403877
• Update Time: 2025-02-26

6-(methyl-d3)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• CS-24034
• 2645417-08-7
• 6-(methyl-d3)pyrimidin-2(1H)-one

• Inchi： 1S/C5H6N2O/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)/i1D3
• InChI Key： AHHHDTLXONDKQF-FIBGUPNXSA-N
• SMILES： O=C1N=CC=C(C([2H])([2H])[2H])N1

Computed Properties

• Exact Mass: 113.066843057Da
• Monoisotopic Mass: 113.066843057Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 41.5Ų